2-[2-[2-[2-(2-Acetyloxybenzoyl)oxybenzoyl]oxybenzoyl]oxybenzoyl]oxybenzoic acid

• IUPAC Name: 2-[2-[2-[2-(2-acetyloxybenzoyl)oxybenzoyl]oxybenzoyl]oxybenzoyl]oxybenzoic acid
• InChI: InChI=1S/C37H24O12/c1-22(38)45-29-18-8-3-13-24(29)34(41)47-31-20-10-5-15-26(31)36(43)49-32-21-11-6-16-27(32)37(44)48-30-19-9-4-14-25(30)35(42)46-28-17-7-2-12-23(28)33(39)40/h2-21H,1H3,(H,39,40)
• InChI Key: CJLZKPINGZNCAE-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OC1=CC=CC=C1C(=O)OC2=CC=CC=C2C(=O)OC3=CC=CC=C3C(=O)OC4=CC=CC=C4C(=O)OC5=CC=CC=C5C(=O)O
• Molecular Formula: C37H24O12
• Molecular Weight: 660.6 g/mol

Description

2-[2-[2-[2-(2-Acetyloxybenzoyl)oxybenzoyl]oxybenzoyl]oxybenzoic acid (2AOB) is a polycyclic aromatic compound belonging to the class of polyphenols. It is a derivative of benzoic acid and is a highly versatile molecule with a wide range of applications. 2AOB has been studied extensively in recent years due to its potential as a drug, its ability to act as an antioxidant, and its use in various laboratory experiments.

Scientific Research Applications

Environmental Impact of UV Filters

Studies have highlighted concerns regarding the environmental effects of commonly used organic ultraviolet (UV) filters, such as oxybenzone. These compounds have been found in water sources worldwide and are not easily removed by wastewater treatment techniques. Their presence in aquatic environments has been linked to coral reef bleaching and potential disruptions in the food chain due to accumulation in fish species (Schneider & Lim, 2019).

Antioxidant and Anti-inflammatory Properties

The pharmacological characteristics of certain benzoic acid derivatives, such as vanillic acid, have been studied for their antioxidant, anti-inflammatory, and neuroprotective properties. These compounds have shown potential in treating various diseases due to their effective antioxidant activity (Ingole et al., 2021).

Synthetic Approaches in Medicinal Chemistry

There is ongoing research into the synthesis of benzazoles and derivatives, which display a diversity of biological activities. Synthetic chemists focus on developing new procedures to access compounds with potential therapeutic applications, highlighting the importance of exploring novel compounds for drug development (Rosales-Hernández et al., 2022).

Enzymatic Degradation of Organic Pollutants

Enzymatic approaches using oxidoreductive enzymes and redox mediators have shown promise in the degradation of recalcitrant organic pollutants in wastewater. These methods enhance the efficiency and range of substrate degradation, offering potential applications in environmental remediation (Husain & Husain, 2007).

Mechanism of Action

Target of Action

The compound is an analog of Aspirin (acetyl salicylic acid), which acts as an analgesic, antipyretic, anti-inflammatory, and antithrombotic . The primary targets of this compound are likely to be similar to those of Aspirin, which primarily targets the cyclooxygenase enzymes (COX-1 and COX-2).